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Compound of Interest

Compound Name: 2-Chloro-N-phenethylacetamide

Cat. No.: B086731

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents like 2-Chloro-N-phenethylacetamide are paramount for
ensuring laboratory safety and environmental protection. This guide provides immediate,
essential safety and logistical information for the proper disposal of this compound.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-N-phenethylacetamide is not
readily available in public databases.[1] The following guidance is based on the hazardous
properties of the chloroacetamide functional group and data from the closely related
compound, 2-chloroacetamide.[2] It is crucial to consult the official SDS from the manufacturer
and contact your institution's Environmental Health and Safety (EHS) department for definitive
disposal instructions compliant with local regulations.[1]

Immediate Safety and Handling

Before beginning any disposal procedures, it is critical to use appropriate personal protective
equipment (PPE). Due to its chloroacetamide group, this compound should be treated as
hazardous.[1]

o Eye Protection: Chemical safety goggles or a face shield.[1]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

» Body Protection: A laboratory coat.[1]
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All handling and preparation for disposal should occur in a well-ventilated area, preferably

within a certified chemical fume hood.[1][2]

Hazard Data Summary

In the absence of specific data for 2-Chloro-N-phenethylacetamide, the hazard information

for 2-chloroacetamide provides a conservative basis for safe handling and disposal.

Parameter

Guideline for 2-
chloroacetamide

Reference

UN Number

2811

[2]

UN Proper Shipping Name

TOXIC SOLID, ORGANIC,
N.O.S. (2-chloroacetamide)

[2]

Transport Hazard Class

6.1 (Toxic substances)

[2]

Packing Group

Il (Substance presenting low

danger)

[2]

GHS Hazard Statements

H301: Toxic if swallowedH317:
May cause an allergic skin
reactionH361: Suspected of
damaging fertility or the unborn
childH402: Harmful to aquatic
life

[1](2]

GHS Precautionary Statement

(Disposal)

P501: Dispose of
contents/container to an

approved waste disposal plant

[11(31[4]

Step-by-Step Disposal Protocol

Adherence to a strict, procedural approach is critical for the safe disposal of this compound.

1. Waste ldentification and Segregation:

o Treat all 2-Chloro-N-phenethylacetamide waste as hazardous. This includes unused

compounds, reaction byproducts, contaminated labware (e.g., weighing paper, pipette tips),
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and used PPE.[1]

This waste stream must be segregated from non-hazardous and other chemical wastes to
prevent incompatible reactions.[1] Do not mix with other waste streams.[2]

. Container Management:

Use a dedicated, compatible, and sealable waste container for all 2-Chloro-N-
phenethylacetamide waste.[1]

The container must be clearly labeled as "Hazardous Waste" and identify the contents,
including "2-Chloro-N-phenethylacetamide”.[1]

Empty containers should be handled as if they still contain the product and disposed of as
hazardous waste.[2][5]

. Spill Management:

In the event of a spill, avoid generating dust.[1]

For minor spills, carefully sweep the solid material into a designated hazardous waste
container.[1]

Clean the spill area with soap and water, and collect all cleaning materials as hazardous
waste.[2]

. Storage of Waste:

Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.[1]

The storage area should be away from incompatible materials.[1]

. Final Disposal:

All waste containing 2-Chloro-N-phenethylacetamide must be disposed of through a
licensed hazardous waste disposal company.[2]
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o Contact your institution's EHS office to schedule a pickup for the hazardous waste.[1]

e The standard and recommended method for final disposal is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[2][3][6][7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making workflow for the proper disposal of 2-

Chloro-N-phenethylacetamide.
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Start: Generation of
2-Chloro-N-phenethylacetamide Waste
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Y

3. Store in a Designated
Satellite Accumulation Area

4. Contact Institutional EHS
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5. Final Disposal by Licensed
Hazardous Waste Vendor
(e.g., Incineration)

Click to download full resolution via product page

Disposal workflow for 2-Chloro-N-phenethylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]

. gecusa.com [gecusa.com]

. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

1
2
3
4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
5
6. chemicalbook.com [chemicalbook.com]

7

. eurofinsus.com [eurofinsus.com]

« To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 2-Chloro-N-
phenethylacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086731#2-chloro-n-phenethylacetamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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